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1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one 1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one
Brand Name: Vulcanchem
CAS No.: 159950-96-6
VCID: VC20929989
InChI: InChI=1S/C14H11IO5S/c1-10-6-8-11(9-7-10)21(17,18)20-15-13-5-3-2-4-12(13)14(16)19-15/h2-9H,1H3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)OI2C3=CC=CC=C3C(=O)O2
Molecular Formula: C14H11IO5S
Molecular Weight: 418.21 g/mol

1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one

CAS No.: 159950-96-6

Cat. No.: VC20929989

Molecular Formula: C14H11IO5S

Molecular Weight: 418.21 g/mol

* For research use only. Not for human or veterinary use.

1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one - 159950-96-6

Specification

CAS No. 159950-96-6
Molecular Formula C14H11IO5S
Molecular Weight 418.21 g/mol
IUPAC Name (3-oxo-1λ3,2-benziodoxol-1-yl) 4-methylbenzenesulfonate
Standard InChI InChI=1S/C14H11IO5S/c1-10-6-8-11(9-7-10)21(17,18)20-15-13-5-3-2-4-12(13)14(16)19-15/h2-9H,1H3
Standard InChI Key UARYLZXFSPDNRZ-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)OI2C3=CC=CC=C3C(=O)O2
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)OI2C3=CC=CC=C3C(=O)O2

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